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Compound of Interest

Compound Name: Metoprine

Cat. No.: B1676516 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals working with Metoprine.

Adherence to these guidelines is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Metoprine, a diaminopyrimidine derivative, is an antifolate and antitumor agent investigated for

its potent inhibitory effects on histamine N-methyltransferase (HMT).[1] Due to its cytotoxic

potential and hazardous properties, stringent safety protocols are mandatory during its

handling, storage, and disposal.

Hazard Classification and Occupational Exposure
Metoprine is classified as a hazardous substance. Industry notifications to the European

Chemicals Agency (ECHA) indicate that Metoprine causes serious eye damage and may

cause an allergic skin reaction. While a specific Occupational Exposure Limit (OEL) has not

been established, a qualitative risk assessment based on available toxicological data

necessitates handling Metoprine as a potent compound.

Based on its known hazards and toxicological profile, Metoprine is assigned to Occupational

Exposure Band (OEB) 3. This classification requires significant engineering controls and

personal protective equipment to minimize exposure.
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Parameter Value Source

GHS Hazard Statements

Causes serious eye damage,

May cause an allergic skin

reaction

ECHA C&L Inventory

Occupational Exposure Band

(OEB)
OEB 3 Qualitative Assessment

LD50 (Intraperitoneal, rat) 7 mg/kg [2]

LD50 (Subcutaneous, mouse) 50 mg/kg [2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against exposure. The following PPE

is mandatory when handling Metoprine in any form (solid or in solution).

PPE Category Specification Rationale

Gloves
Double gloving with nitrile

gloves

Prevents skin contact and

absorption. The outer glove

should be changed

immediately upon

contamination.

Eye Protection
Chemical splash goggles and

a face shield

Protects against splashes and

aerosols that can cause

serious eye damage.

Lab Coat
Disposable, solid-front, back-

closing gown

Prevents contamination of

personal clothing.

Respiratory Protection
NIOSH-approved N95 or

higher respirator

Required when handling the

powder form or when there is a

risk of aerosol generation.
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Standard Operating Procedures for Handling
Metoprine
Following a stringent, step-by-step procedure is critical to minimize the risk of exposure during

routine laboratory operations.
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Preparation

Handling

Post-Handling

Designate a specific handling area (e.g., chemical fume hood)

Don all required PPE

Gather all necessary equipment and reagents

Weigh solid Metoprine in a ventilated balance enclosure

Proceed to Handling

Prepare solutions in a chemical fume hood

Use closed systems for transfers whenever possible

Decontaminate all surfaces and equipment

Proceed to Post-Handling

Doff PPE in the correct order to avoid self-contamination

Dispose of all waste in designated hazardous waste containers

Wash hands thoroughly with soap and water

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Metoprine.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving Metoprine.

Spill Response:

Evacuate: Immediately evacuate the affected area and alert others.

Isolate: Secure the area to prevent entry.

PPE: Don appropriate PPE, including respiratory protection.

Contain: For solid spills, gently cover with a damp paper towel to avoid raising dust. For

liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Clean: Carefully collect the contained spill material and place it in a labeled hazardous waste

container.

Decontaminate: Clean the spill area with a suitable decontaminating solution, followed by

soap and water.

Dispose: Dispose of all cleanup materials as hazardous waste.

Personnel Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. Remove contaminated clothing. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Spill Personnel Exposure

Evacuate and Isolate Area

Don Appropriate PPE

Contain Spill

Clean and Decontaminate

Dispose of Waste

Remove from Exposure Source

Administer First Aid (as appropriate for exposure route)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency Response Workflow for Metoprine Incidents.

Disposal Plan
All waste contaminated with Metoprine is considered cytotoxic and hazardous waste and must

be disposed of accordingly.

Solid Waste: Collect all solid waste, including contaminated PPE, weigh boats, and

consumables, in a designated, sealed, and clearly labeled hazardous waste container. This

container should be purple to signify cytotoxic waste.

Liquid Waste: Collect all liquid waste containing Metoprine in a designated, sealed, and

clearly labeled hazardous waste container.
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Sharps: All sharps contaminated with Metoprine must be placed in a puncture-resistant,

labeled sharps container designated for cytotoxic waste.

Final Disposal: All Metoprine waste must be disposed of via high-temperature incineration

through a licensed hazardous waste disposal service.[3][4][5] Do not dispose of Metoprine
waste in regular trash or down the drain.

By adhering to these rigorous safety protocols, you can mitigate the risks associated with

handling Metoprine and ensure a safe and productive research environment. Always consult

your institution's Environmental Health and Safety (EHS) department for specific guidance and

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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